A 3,4-2(trifluoromethyl phenyl)-2,5-diphenyl phenyl grafted polysiloxane as a stationary phase for gas chromatography
Analytical Methods Pub Date: 2014-05-02 DOI: 10.1039/C4AY00772G
Abstract
In this work, a new polycyclic phenyl grafted polysiloxane called DFP-15 (15.1% 3,4-2(trifluoromethyl phenyl)-2,5-diphenyl phenyl) was synthesized by the Diels–Alder reaction of tetraphenyl cyclopentadienone monomer containing trifluoromethyl groups with methyl vinyl polysiloxanes composed of 18% methyl vinyl and 82% dimethyl groups. A second chemical called DFP-8 was also prepared for comparison purposes. The thermal stability was evaluated by thermogravimetric analysis, and the results revealed that both of the DFPs had similar thermal stability, and they began to decompose slightly at 380 °C. Subsequently, the copolymers were coated on fused silica capillary columns by static coating and used as a stationary phase and were characterized. The column efficiencies of the DFP-15 and DFP-8 columns were 3960 plates per m (k = 1.90, naphthalene) and 3740 plates per m (k = 1.74, naphthalene), respectively. The excellent film-forming ability in the inner surface of the fused silica capillary columns was proven by the analysis of Grob reagent. Furthermore, the selectivity of the novel stationary phases for analytes, including substituted benzene isomers and polycyclic aromatic hydrocarbons, was evaluated. This work suggests that both of the stationary phases have great potential for further development and application.
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